Cas no 73784-45-9 (3-(5-Fluoro-2,4-dinitroanilino)-2,2,5,5,-tetramethyl-1-pyrrolidinyloxy)

• Product Name: 3-(5-Fluoro-2,4-dinitroanilino)-2,2,5,5,-tetramethyl-1-pyrrolidinyloxy
• CAS No: 73784-45-9
• MF: C₁₄H₁₉FN₄O₅
• MW: 342.322866678238
• CID: 572736
• PubChem ID: 2724326
• Update Time: 2025-09-18

3-(5-Fluoro-2,4-dinitroanilino)-2,2,5,5,-tetramethyl-1-pyrrolidinyloxy Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinyloxy,3-[(5-fluoro-2,4-dinitrophenyl)amino]-2,2,5,5-tetramethyl-
• 3-(5-Fluoro-2,4-dinitroanilino)-2,2,5,5,-tetramethyl-1-pyrrolidinyloxy
• N-(5-fluoro-2,4-dinitrophenyl)-1-hydroxy-2,2,5,5-tetramethylpyrrolidin-3-amine
• 3-[(5-Fluoro-2,4-dinitrophenyl)amino]-2,2,5,5-tetramethyl-1-pyrrolidinyloxy
• 3-[(5-fluoro-2,4-dinitrophenyl)amino]-2,2,5,5-tetramethylpyrrolidin-1-ol
• FDNASL
• ST50307189
• 73784-45-9
• SCHEMBL11413453
• FT-0668645
• AKOS030254481
• DTXSID40369128
• 3-(5-Fluoro-2,4-dinitroanilino)-PROXYL
• 3-[(5-Fluoro-2,4-dinitrophenyl)amino]-2,2,5,5-tetramethyl-1-pyrrolidinyloxy;

• Inchi： 1S/C14H19FN4O5/c1-13(2)7-12(14(3,4)19(13)24)16-9-5-8(15)10(17(20)21)6-11(9)18(22)23/h5-6,12,16,24H,7H2,1-4H3
• InChI Key： DGKVCGWEHRKMEB-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)NC1CC(C)(C)N(C1(C)C)O)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 341.12600
• Monoisotopic Mass: 342.13394788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 122

Experimental Properties

• Density: 1.3329 (estimate)
• Melting Point: 204-206 °C(lit.)
• Boiling Point: 490.4°C at 760 mmHg
• Flash Point: 250.4°C
• Refractive Index: 1.602
• PSA: 106.91000
• LogP: 4.08830

3-(5-Fluoro-2,4-dinitroanilino)-2,2,5,5,-tetramethyl-1-pyrrolidinyloxy Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Dinitroanilines